Cas no 2228927-08-8 (2-{1-4-fluoro-2-(trifluoromethyl)phenylcyclobutyl}acetic acid)

• Product Name: 2-{1-4-fluoro-2-(trifluoromethyl)phenylcyclobutyl}acetic acid
• CAS No: 2228927-08-8
• MF: C₁₃H₁₂F₄O₂
• MW: 276.226798057556
• CID: 6141812
• PubChem ID: 165667238
• Update Time: 2025-08-02

2-{1-4-fluoro-2-(trifluoromethyl)phenylcyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-4-fluoro-2-(trifluoromethyl)phenylcyclobutyl}acetic acid
• 2228927-08-8
• 2-{1-[4-fluoro-2-(trifluoromethyl)phenyl]cyclobutyl}acetic acid
• EN300-1949097

• Inchi： 1S/C13H12F4O2/c14-8-2-3-9(10(6-8)13(15,16)17)12(4-1-5-12)7-11(18)19/h2-3,6H,1,4-5,7H2,(H,18,19)
• InChI Key： WQXPUFZVFWPDTC-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C1(CC(=O)O)CCC1)F)(F)F

Computed Properties

• Exact Mass: 276.07734227g/mol
• Monoisotopic Mass: 276.07734227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-{1-4-fluoro-2-(trifluoromethyl)phenylcyclobutyl}acetic acid

Comprehensive Overview of 2-{1-4-fluoro-2-(trifluoromethyl)phenylcyclobutyl}acetic acid (CAS No. 2228927-08-8)

The compound 2-{1-4-fluoro-2-(trifluoromethyl)phenylcyclobutyl}acetic acid (CAS No. 2228927-08-8) is a fluorinated phenylcyclobutyl acetic acid derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclobutyl ring and trifluoromethyl and fluoro substituents, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in inflammation and metabolic disorders, aligning with current trends in precision medicine.

In recent years, the demand for fluorinated compounds like 2-{1-4-fluoro-2-(trifluoromethyl)phenylcyclobutyl}acetic acid has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing focus on sustainable chemistry and green synthesis, as industries seek eco-friendly alternatives. The compound’s CAS No. 2228927-08-8 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and catalysis. Its structural complexity also positions it as a candidate for AI-driven drug design, a hot topic in computational chemistry.

The synthesis of 2-{1-4-fluoro-2-(trifluoromethyl)phenylcyclobutyl}acetic acid involves multi-step organic reactions, including cyclobutane ring formation and carboxylic acid functionalization. These processes are often optimized using modern techniques like flow chemistry or microwave-assisted synthesis, addressing the industry’s push for efficiency. Its physicochemical properties, such as logP and pKa, are critical for pharmacokinetic profiling, a recurring query among researchers in drug development forums.

From a commercial perspective, CAS No. 2228927-08-8 is cataloged by specialty chemical suppliers, with inquiries often linked to custom synthesis and scale-up challenges. The compound’s potential as a building block for high-value intermediates is underscored by patents highlighting its utility in protease inhibitors and kinase modulators. Such applications resonate with the rising interest in targeted therapies for oncology and autoimmune diseases.

In conclusion, 2-{1-4-fluoro-2-(trifluoromethyl)phenylcyclobutyl}acetic acid represents a versatile scaffold in modern chemistry. Its intersection with drug discovery, green chemistry, and computational modeling ensures its continued relevance. As research evolves, this compound may unlock novel therapeutic avenues, answering pressing questions in structure-activity relationships and molecular optimization.